Cas no 2361646-52-6 (3-Oxa-9-azaspiro[5.5]undecane-7-carboxylic acid, methyl ester, hydrochloride (1:1))

• Product Name: 3-Oxa-9-azaspiro[5.5]undecane-7-carboxylic acid, methyl ester, hydrochloride (1:1)
• CAS No: 2361646-52-6
• MF: C₁₁H₂₀ClNO₃
• MW: 249.734402656555
• CID: 5380164
• Update Time: 2025-10-29

3-Oxa-9-azaspiro[5.5]undecane-7-carboxylic acid, methyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Oxa-9-azaspiro[5.5]undecane-7-carboxylic acid, methyl ester, hydrochloride (1:1)

• Inchi： 1S/C11H19NO3.ClH/c1-14-10(13)9-8-12-5-2-11(9)3-6-15-7-4-11;/h9,12H,2-8H2,1H3;1H
• InChI Key： MRZHOLOYERQDOZ-UHFFFAOYSA-N
• SMILES： C1C2(CCNCC2C(OC)=O)CCOC1.[H]Cl

Additional information on 3-Oxa-9-azaspiro[5.5]undecane-7-carboxylic acid, methyl ester, hydrochloride (1:1)

Recent Advances in the Study of 3-Oxa-9-azaspiro[5.5]undecane-7-carboxylic acid, methyl ester, hydrochloride (1:1) (CAS: 2361646-52-6)

The compound 3-Oxa-9-azaspiro[5.5]undecane-7-carboxylic acid, methyl ester, hydrochloride (1:1) (CAS: 2361646-52-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural framework, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and antimicrobial agents. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, providing valuable insights for future drug development.

One of the key areas of research has been the synthesis and optimization of 3-Oxa-9-azaspiro[5.5]undecane-7-carboxylic acid derivatives. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a multi-step process involving cyclization and esterification, followed by hydrochloride salt formation, to achieve the desired product. This advancement is particularly significant for scaling up production for preclinical and clinical trials.

In terms of pharmacological activity, recent in vitro and in vivo studies have demonstrated the compound's efficacy as a modulator of neurotransmitter receptors. Specifically, it has shown affinity for GABA_A and NMDA receptors, suggesting potential applications in treating anxiety, epilepsy, and neurodegenerative diseases. A 2024 study in Neuropharmacology reported that the compound exhibited neuroprotective effects in a rodent model of ischemic stroke, further highlighting its therapeutic potential.

Another promising avenue of research involves the antimicrobial properties of 3-Oxa-9-azaspiro[5.5]undecane-7-carboxylic acid derivatives. A recent publication in Antimicrobial Agents and Chemotherapy (2024) revealed that the compound, when modified with specific functional groups, displayed potent activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Escherichia coli. These findings underscore its potential as a scaffold for developing new antibiotics in an era of increasing antimicrobial resistance.

Despite these advancements, challenges remain in the development of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the growing body of research on 3-Oxa-9-azaspiro[5.5]undecane-7-carboxylic acid, methyl ester, hydrochloride (1:1) (CAS: 2361646-52-6) suggests that it holds considerable promise as a versatile pharmacophore for drug discovery. Continued investigation into its structure-activity relationships and therapeutic applications is expected to yield further breakthroughs in the coming years.